Cas no 1932411-50-1 (Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]-)

• Product Name: Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]-
• CAS No: 1932411-50-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5153052
• Update Time: 2025-07-16

Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]-

• Inchi： 1S/C10H20N2O2/c1-13-10-6-9(11-7-10)8-12-2-4-14-5-3-12/h9-11H,2-8H2,1H3/t9-,10-/m0/s1
• InChI Key： FEDFWGUIOGKMLW-UWVGGRQHSA-N
• SMILES： N1(C[C@@H]2C[C@H](OC)CN2)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]-

Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]- (CAS No. 1932411-50-1): A Comprehensive Overview

Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]- (CAS No. 1932411-50-1), is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex structural framework, holds promise as a key intermediate in the synthesis of various bioactive molecules. The unique configuration of this molecule, particularly its chiral centers and functional groups, makes it a subject of intense study for medicinal chemists and pharmacologists.

The CAS No. 1932411-50-1 identifier is crucial for distinguishing this compound within the vast database of chemical substances. This numerical code ensures precise identification and facilitates accurate referencing in scientific literature and industrial applications. The compound's molecular structure includes a morpholine core, which is a six-membered heterocyclic ring containing nitrogen and oxygen atoms. This core structure is further modified by the presence of a 4-methoxy-2-pyrrolidinyl substituent, adding to its complexity and potential biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]- with biological targets at an unprecedented level of detail. The chiral nature of the (2S,4S)-configuration in the pyrrolidinyl moiety has been particularly scrutinized for its role in modulating enzyme binding affinity and selectivity. Such insights are invaluable for designing drugs with enhanced efficacy and reduced side effects.

In the realm of drug discovery, this compound has been investigated for its potential role as a scaffold or building block for novel therapeutic agents. Its structural features make it amenable to modifications that can tailor its pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. For instance, the methoxy group on the pyrrolidinyl ring can be strategically positioned to influence receptor binding or to enhance interactions with metabolic enzymes.

The synthesis of Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]- involves intricate multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective transformations, are often employed to achieve the desired stereoisomer with high enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also underscore the sophistication of modern chemical synthesis techniques.

One of the most compelling aspects of this compound is its potential application in developing treatments for neurological disorders. The morpholine ring is known to exhibit properties that can interact with central nervous system receptors, making it a viable candidate for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have suggested that derivatives of this compound may modulate neurotransmitter release or receptor activity in ways that could lead to novel therapeutic interventions.

The pharmaceutical industry has taken note of these promising findings, leading to increased investment in research programs focused on exploring derivatives of Morpholine, 4-[[(2S,4S)-4-methoxy-2-pyrrolidinyl]methyl]-. Collaborative efforts between academic institutions and pharmaceutical companies are yielding novel compounds that are being evaluated in preclinical studies. These studies aim to assess their safety profiles and therapeutic potential before moving into human clinical trials.

Another area where this compound shows promise is in antimicrobial research. The unique structural features of morpholine derivatives have been found to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Such mechanisms offer a new approach to combating antibiotic-resistant strains of bacteria, which pose a significant challenge to global health efforts. Researchers are particularly interested in how modifications to the pyrrolidinyl moiety can enhance antimicrobial activity without promoting resistance.

The environmental impact of synthesizing and utilizing Morpholine derivatives is also a topic of growing interest. Sustainable chemistry principles are being applied to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, biodegradability studies are being conducted to ensure that these compounds do not pose long-term environmental risks once they enter ecosystems through pharmaceutical waste or industrial discharge.

As our understanding of molecular interactions continues to evolve, so too does our ability to harness the potential of Morpholine-based compounds. Techniques such as high-throughput screening and structure-activity relationship (SAR) studies are accelerating the discovery process by allowing researchers to rapidly test thousands of derivatives for biological activity. This rapid screening capability has significantly reduced the time required to identify promising candidates for further development.

The future prospects for Morpholine derivatives are bright indeed. With ongoing research efforts focused on optimizing their pharmacological properties and exploring new therapeutic applications, this class of compounds is poised to make significant contributions to medicine in the coming years. As new discoveries emerge from both academic laboratories and industrial research facilities, we can expect even more innovative uses for this versatile chemical scaffold.